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Introduction
3-(4-Methoxyphenyl)-3-oxopropanenitrile, also known as 4-methoxybenzoylacetonitrile, is a

versatile organic compound characterized by a methoxy-substituted phenyl ring, a ketone, and

a nitrile functional group.[1] Its molecular formula is C₁₀H₉NO₂, with a molecular weight of

175.19 g/mol .[2][3] This molecule serves as a key building block in the synthesis of various

heterocyclic compounds and is of significant interest to researchers in medicinal chemistry and

materials science. A thorough understanding of its spectroscopic properties is paramount for its

identification, purity assessment, and the structural confirmation of its derivatives.

This technical guide provides an in-depth analysis of the spectroscopic data of 3-(4-
Methoxyphenyl)-3-oxopropanenitrile, covering Nuclear Magnetic Resonance (NMR)

spectroscopy, Infrared (IR) spectroscopy, and Mass Spectrometry (MS). The interpretation of

this data is grounded in fundamental principles and supported by comparative analysis with

related chemical structures.

Molecular Structure
The structural framework of 3-(4-Methoxyphenyl)-3-oxopropanenitrile is foundational to

understanding its spectral characteristics. The molecule's key features are a para-substituted

benzene ring, a central ketone, and an adjacent methylene group bonded to a nitrile.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 3 Tech Support

https://www.benchchem.com/product/b1584734?utm_src=pdf-interest
https://www.benchchem.com/product/b1584734?utm_src=pdf-body
https://www.achemblock.com/u104886-3-4-methoxyphenyl-3-oxopropanenitrile.html
https://www.aablocks.com/prod/3672-47-7
https://www.pharmaffiliates.com/en/3672-47-7-3-4-methoxyphenyl-3-oxopropanenitrile-pa270028855.html
https://www.benchchem.com/product/b1584734?utm_src=pdf-body
https://www.benchchem.com/product/b1584734?utm_src=pdf-body
https://www.benchchem.com/product/b1584734?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1584734?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


[C₁₀H₉NO₂]⁺˙
m/z = 175

[CH₃OC₆H₄CO]⁺
m/z = 135

- •CH₂CN

[CH₃OC₆H₄]⁺
m/z = 107

- CO

[C₆H₅]⁺
m/z = 77

- CH₂O

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 3-(4-Methoxyphenyl)-3-oxopropanenitrile 95.00% | CAS: 3672-47-7 | AChemBlock
[achemblock.com]

2. aablocks.com [aablocks.com]

3. pharmaffiliates.com [pharmaffiliates.com]

To cite this document: BenchChem. [Spectroscopic and Structural Elucidation of 3-(4-
Methoxyphenyl)-3-oxopropanenitrile: A Technical Guide]. BenchChem, [2026]. [Online PDF].
Available at: [https://www.benchchem.com/product/b1584734#spectroscopic-data-of-3-4-
methoxyphenyl-3-oxopropanenitrile-nmr-ir-ms]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 3 Tech Support

https://www.benchchem.com/product/b1584734?utm_src=pdf-body-img
https://www.benchchem.com/product/b1584734?utm_src=pdf-custom-synthesis
https://www.achemblock.com/u104886-3-4-methoxyphenyl-3-oxopropanenitrile.html
https://www.achemblock.com/u104886-3-4-methoxyphenyl-3-oxopropanenitrile.html
https://www.aablocks.com/prod/3672-47-7
https://www.pharmaffiliates.com/en/3672-47-7-3-4-methoxyphenyl-3-oxopropanenitrile-pa270028855.html
https://www.benchchem.com/product/b1584734#spectroscopic-data-of-3-4-methoxyphenyl-3-oxopropanenitrile-nmr-ir-ms
https://www.benchchem.com/product/b1584734#spectroscopic-data-of-3-4-methoxyphenyl-3-oxopropanenitrile-nmr-ir-ms
https://www.benchchem.com/product/b1584734#spectroscopic-data-of-3-4-methoxyphenyl-3-oxopropanenitrile-nmr-ir-ms
https://www.benchchem.com/product/b1584734#spectroscopic-data-of-3-4-methoxyphenyl-3-oxopropanenitrile-nmr-ir-ms
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1584734?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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